Cas no 2640877-52-5 (2-[(cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one)

• Product Name: 2-[(cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
• CAS No: 2640877-52-5
• MF: C₁₈H₁₉FN₂OS
• MW: 330.419666528702
• CID: 5315399
• PubChem ID: 154830990
• Update Time: 2025-05-20

2-[(cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• F6782-4578
• 2640877-52-5
• AKOS040727811
• 2-[(cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
• 2-[(Cyclopropylmethyl)thio]-3-(3-fluorophenyl)-5,6,7,8-tetrahydro-4(3H)-quinazolinone

• Inchi： 1S/C18H19FN2OS/c19-13-4-3-5-14(10-13)21-17(22)15-6-1-2-7-16(15)20-18(21)23-11-12-8-9-12/h3-5,10,12H,1-2,6-9,11H2
• InChI Key： SNFLCFIOUYYOGY-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)N(C2=CC=CC(F)=C2)C=1SCC1CC1

Computed Properties

• Exact Mass: 330.12021257g/mol
• Monoisotopic Mass: 330.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.7±47.0 °C(Predicted)
• pka: -1.76±0.20(Predicted)

Additional information on 2-[(cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

2-[(Cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one: A Comprehensive Overview

The compound with CAS No. 2640877-52-5, known as 2-[(cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazolinone class of heterocyclic compounds, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule's structure features a quinazolinone core with a fluorophenyl substituent and a cyclopropylmethylsulfanyl group, which contribute to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery. These compounds are often explored for their potential as kinase inhibitors due to their ability to interact with the ATP-binding pockets of various protein kinases. The presence of the fluorophenyl group in this compound is particularly interesting, as fluorine substitution is known to enhance drug-like properties such as lipophilicity and metabolic stability. Additionally, the cyclopropylmethylsulfanyl group introduces a unique stereochemistry that may play a role in enhancing the compound's binding affinity to target proteins.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Recent research has demonstrated that certain quinazolinone derivatives exhibit selective cytotoxicity against various cancer cell lines. The hexahydroquinazolinone structure in this compound provides a rigid framework that may facilitate interactions with specific oncogenic targets. Furthermore, the incorporation of the fluorophenyl group may enhance the compound's ability to penetrate cellular membranes and reach intracellular targets effectively.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving cyclization and functional group transformations. The synthesis strategy often involves the use of microwave-assisted techniques or catalytic methods to optimize reaction efficiency and yield. The introduction of the cyclopropylmethylsulfanyl group requires careful control over reaction conditions to ensure proper stereochemical outcomes.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have confirmed the compound's molecular structure and provided insights into its conformational flexibility. The quinazolinone core exhibits characteristic UV absorption bands that are useful for identifying this compound in complex mixtures.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies have revealed that the hexahydroquinazolinone structure adopts a boat-like conformation that may be critical for its biological activity. Additionally, molecular docking simulations have suggested potential binding modes with several kinase targets, providing valuable insights into its mechanism of action.

In conclusion, 2-[(cyclopropylmethyl)sulfanyl]-3-(3-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one represents a compelling candidate for further exploration in drug discovery efforts. Its unique structural features and promising biological activities make it a valuable addition to the arsenal of quinazolinone-based therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing our understanding of heterocyclic chemistry and its implications for human health.